Cas no 306936-53-8 (methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate)

• Product Name: methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate
• CAS No: 306936-53-8
• MF: C₇H₈ClNO₄S
• MW: 237.660719871521
• MDL: MFCD02180789
• CID: 300255
• PubChem ID: 2736899
• Update Time: 2025-06-30

methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylicacid, 5-(chlorosulfonyl)-1-methyl-, methyl ester
• METHYL 5-(CHLOROSULPHONYL)-1-METHYLPYRROLE-2-CARBOXYLATE
• 1H-Pyrrole-2-carboxylicacid,5-(chlorosulfonyl)-1-methyl-,methylester(9CI)
• 1-METHYL-1H-PYRROLE-2-SULFONYL CHLORIDE
• 5-(Ethoxycarbonyl)-1-methyl-1H-pyrrole-2-sulphonyl chloride,2-(Chlorosulphonyl)-5-(methoxycarbonyl)-1-methyl-1H-pyrrole
• 5-chlorosulfonyl-1-methyl-1H-pyrrole-2-carboxylic acid methyl ester
• 5-Chlorosulfonyl-1-methyl-2-pyrrolecarboxylicacidmethylester
• Methyl 5-(chlorosulphonyl)-1-methyl-1H-pyrrole-2-carboxylate
• METHYL 5-CHLOROSULPHONYL-1-METHYLPYRROLE-2-CARBOXYLATE
• methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 5-(chlorosulfonyl)-1-methyl-, methyl ester
• 306936-53-8
• SB62143
• METHYL-5-(CHLOROSULFONYL)-1-METHYL-1H-PYRROLE-2-CARBOXYLATE
• methyl 5-(chlorosulfonyl)-1-methyl-1H-pyrrole-2-carboxylate, AldrichCPR
• methyl 5-chlorosulfonyl-1-methylpyrrole-2-carboxylate
• 5-chlorosulfonyl-1,3-dimethyl-pyrrole-2-carboxylate
• A820545
• FT-0628668
• AKOS006221840
• METHYL5-(CHLOROSULFONYL)-1-METHYL-1H-PYRROLE-2-CARBOXYLATE
• AS-31431
• SCHEMBL393117
• CS-0151220
• EN300-271086
• DTXSID501189468
• MFCD02180789
• AKPDQZQBPBSNPS-UHFFFAOYSA-N
• methyl 5-(chlorosulfonyl)-1-methylpyrrole-2-carboxylate

• MDL： MFCD02180789
• Inchi： 1S/C7H8ClNO4S/c1-9-5(7(10)13-2)3-4-6(9)14(8,11)12/h3-4H,1-2H3
• InChI Key： AKPDQZQBPBSNPS-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(=O)OC)N1C)(=O)=O

Computed Properties

• Exact Mass: 236.98600
• Monoisotopic Mass: 236.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.49
• Melting Point: 79 °C
• Boiling Point: 364.9°Cat760mmHg
• Flash Point: 174.5°C
• Refractive Index: 1.572
• PSA: 73.75000
• LogP: 1.82000

methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate

Recent Advances in the Application of Methyl 5-Chlorosulfonyl-1-methyl-pyrrole-2-carboxylate (CAS: 306936-53-8) in Chemical Biology and Pharmaceutical Research

Methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate (CAS: 306936-53-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its reactive chlorosulfonyl group and ester functionality, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer drug design.

One of the most notable advancements involving this compound is its role in the synthesis of pyrrole-based sulfonamide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate can be efficiently converted into a series of sulfonamide compounds with potent inhibitory activity against carbonic anhydrase isoforms, which are promising targets for glaucoma and cancer therapy. The study highlighted the compound's reactivity and versatility in forming stable sulfonamide linkages, a feature critical for drug design.

In addition to its applications in sulfonamide synthesis, recent research has also investigated the use of this compound in the development of prodrugs. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate into a prodrug system designed for targeted drug delivery. The study showed that the compound's ester group could be selectively hydrolyzed by specific enzymes in tumor tissues, releasing the active drug moiety and minimizing systemic toxicity. This approach represents a significant step forward in precision medicine.

Another emerging application of methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate is in the field of chemical biology, where it has been used as a tool for protein labeling and modification. A recent study in ACS Chemical Biology (2023) described the development of a new class of bioconjugation reagents based on this compound, enabling site-specific modification of cysteine residues in proteins. This technology has potential applications in antibody-drug conjugate (ADC) development and proteomics research.

From a synthetic chemistry perspective, recent work has focused on optimizing the preparation and handling of methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate. A 2024 publication in Organic Process Research & Development presented an improved synthetic route that enhances yield and purity while addressing stability concerns associated with the chlorosulfonyl group. These process improvements are crucial for scaling up production to meet the growing demand in pharmaceutical applications.

Looking ahead, researchers anticipate that methyl 5-chlorosulfonyl-1-methyl-pyrrole-2-carboxylate will continue to play an important role in drug discovery, particularly as interest grows in pyrrole-containing pharmacophores. Its unique combination of reactivity and stability makes it particularly valuable for medicinal chemistry applications. Ongoing studies are exploring its potential in developing new kinase inhibitors and GPCR modulators, areas where pyrrole derivatives have shown considerable promise.